Bicyclo(2.2.1)hept-5-ene-2-methanol, acetate

• CAS No.: 10471-24-6
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-bicyclo[2.2.1]hept-5-enylmethyl acetate
• InChI: InChI=1S/C10H14O2/c1-7(11)12-6-10-5-8-2-3-9(10)4-8/h2-3,8-10H,4-6H2,1H3
• InChI Key: JHPLUQZQEHCSIP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1CC2CC1C=C2
• Related CAS: 26935-85-3

Description

Bicyclo(2.2.1)hept-5-ene-2-methanol, acetate is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dicyclopentadiene 1094 g (manufactured by Wako Pure Chemical Industries, Ltd.), 1772 g of allyl acetate (manufactured by Wako Pure Chemical Industries, Ltd.), 1 g of hydroquinone (manufactured by Wako Pure Chemical Industries, Ltd.) were placed into an autoclave, and a space was replaced by nitrogen. The mixture was stirred at an internal temperature of 180° C. in a sealed system for 9 hours (rotating speed=300 rpm). The reaction mixture was filtered, and volatile components were evaporated. The residue was subjected to precision distillation (length of column=120 cm, filler=Propak, reflux ratio=10/1, pressure=10 mmHg, trap temperature=89° C.), thereby obtaining colorless and transparent NBCH2OCOCH3. The peak purity thereof was measured by gas chromatography, and the NBCH2OCOCH3 has the purity of 99.9% and endo/exo ratio of 83/17.